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Get Quote

Part 1: Executive Summary & Scientific Context
-Dansyl-L-arginine hydrochloride (Dansyl-Arg) is a solvatochromic fluorescent probe widely
utilized to characterize hydrophobic binding pockets in proteins, most notably Human Serum
Albumin (HSA) and, to a lesser extent, serine proteases like thrombin and trypsin.

Unlike its high-affinity amide derivatives (e.g., DAPA), unmodified Dansyl-Arg is a low-affinity,

reversible ligand. Its utility lies not in potent inhibition, but in its sensitivity to environmental

polarity. Upon binding to a hydrophobic site, the dansyl fluorophore undergoes a dramatic

quantum yield enhancement and a hypsochromic (blue) shift in emission, making it an

excellent reporter for Sudlow Site I characterization on albumin.
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Feature Specification

Primary Application
Probing Sudlow Site I (Warfarin site) on

HSA/BSA.

Secondary Application
Weak competitive inhibition/probing of Serine

Proteases (Thrombin/Trypsin).

Detection Mode
Fluorescence Turn-On & Blue Shift

(Solvatochromism).

Key Distinction

Do not confuse with DAPA (Dansylarginine N-(3-

ethyl-1,5-pentanediyl)amide), which is a

nanomolar thrombin inhibitor.[1] Dansyl-Arg

binds proteases in the millimolar range.

Part 2: Molecular Characteristics & Photophysics
Chemical Identity[2]

IUPAC Name: (2S)-5-guanidino-2-[(5-dimethylaminonaphthalen-1-yl)sulfonylamino]pentanoic

acid hydrochloride

CAS Number: 28217-22-3

Molecular Formula:

Solubility: Soluble in water (due to the HCl salt and guanidino group), methanol, and DMSO.

The Fluorescence Mechanism (ICT State)
The dansyl group functions via an Intramolecular Charge Transfer (ICT) mechanism.

Excitation: Upon excitation at ~330-350 nm, electron density shifts from the dimethylamino

donor to the sulfonyl acceptor.

Solvent Relaxation (Free State): In polar solvents (water), the solvent dipoles reorient around

the excited state, lowering its energy and causing a red-shifted, low-intensity emission (~520

nm). Non-radiative decay pathways are dominant (low quantum yield).
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Hydrophobic Binding (Bound State): When bound to a hydrophobic pocket (e.g., HSA Site I),

solvent relaxation is restricted. The emission energy remains high, resulting in a blue shift

(~450 nm) and a significant increase in quantum yield (Fluorescence Enhancement).

Spectral Data Summary

State Excitation Emission
Quantum Yield
(

)

Characteristic
s

Free

(Buffer/Water)
330–340 nm 500–520 nm < 0.1 (Low)

Broad, weak

peak.

Bound (HSA Site

I)
340–350 nm 450–460 nm ~0.7–0.8 (High)

Sharp, intense

peak.

Bound

(Thrombin)
335–340 nm ~460 nm Moderate

Weak affinity (

~mM).

Part 3: Experimental Protocols
Protocol A: Preparation of Stock Solutions

Objective: Create a stable, accurate stock for titration.

Solvent: Methanol or DMSO is preferred for the primary stock (10 mM) to ensure long-term

stability, though the HCl salt allows direct aqueous preparation if used immediately.

Storage: Protect from light (amber tubes) at -20°C.

Step-by-Step:

Weigh 5.0 mg of

-Dansyl-L-arginine HCl (MW ~471.96 g/mol ).

Dissolve in 1.06 mL of Methanol (HPLC grade) to achieve a 10 mM stock.

Verify concentration using extinction coefficient:
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(in MeOH).

Prepare working dilutions (e.g., 100 µM) in the experimental buffer (e.g., PBS pH 7.4)

immediately before use.

Protocol B: HSA Binding Site Characterization
(Fluorescence Titration)

Objective: Determine if a drug binds to Sudlow Site I by displacing Dansyl-Arg.

Principle: Dansyl-Arg specifically binds Site I. If a test drug competes for this site, the

fluorescence intensity at 450 nm will decrease (quenching) as Dansyl-Arg is displaced into

the aqueous phase.

Workflow:

Baseline: Prepare 2 mL of 2 µM HSA in PBS (pH 7.4) in a quartz cuvette.

Probe Addition: Titrate Dansyl-Arg (from working stock) into the cuvette in 0.5 µM increments

until saturation (typically ~5–10 µM final).

Measurement: Excite at 350 nm; Record Emission 400–600 nm. Observe the peak grow at

~450 nm.

Displacement: Once saturated (stable signal at 450 nm), titrate the Test Drug.

Data Analysis: Plot Relative Fluorescence Intensity (

) vs. [Drug]. A decrease indicates competition for Site I.

Part 4: Visualization of Mechanism & Workflow
The following diagram illustrates the solvatochromic shift mechanism and the logical flow of a

competitive binding experiment.
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Spectral Shift Logic
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Caption: Cycle of fluorescence enhancement upon hydrophobic binding and subsequent

quenching upon competitive displacement.

Part 5: Critical Technical Distinctions (E-E-A-T)
The "Thrombin Trap"
A common error in literature interpretation is conflating

-Dansyl-L-arginine with DAPA.

Compound -Dansyl-L-arginine
DAPA (Dansyl-Arg-
Piperidine-Amide)

Structure Free Carboxyl Group
Amide linked to hydrophobic

tail

Thrombin Affinity
Weak (

~ mM)

Potent (

~ 45 nM)

Use Case HSA Probe, Substrate Analog
Active Site Titrant, Potent

Inhibitor

Expert Insight: If your goal is to titrate the active site of Thrombin at nanomolar concentrations,

-Dansyl-L-arginine is unsuitable. You must use DAPA or NPGB.

-Dansyl-L-arginine requires millimolar concentrations to occupy the thrombin active site, which
may introduce inner filter effects during fluorescence measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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